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Compound of Interest

Compound Name: PklI-IN-1

Cat. No.: B12385411

For Researchers, Scientists, and Drug Development Professionals

Introduction

PkI-IN-1 is a potent and specific inhibitor of the liver isoform of pyruvate kinase (PKL). Pyruvate
kinase is a key enzyme in the glycolytic pathway, catalyzing the final, rate-limiting step of
converting phosphoenolpyruvate (PEP) to pyruvate, which is coupled with the production of
ATP. In liver cells, PKL plays a crucial role in regulating glucose and lipid metabolism.
Dysregulation of PKL activity has been implicated in various metabolic diseases, including non-
alcoholic fatty liver disease (NAFLD) and hepatocellular carcinoma (HCC).[1][2] PkI-IN-1

provides a valuable tool for studying the physiological and pathological roles of PKL in cultured
liver cells.

These application notes provide detailed protocols for the use of PkI-IN-1 in common liver cell
culture models, including the HepG2 cell line and primary human hepatocytes.

Data Presentation
PkI-IN-1 Activity and Properties
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Property Value Reference

Pyruvate Kinase Liver Isoform

Target (PKL) [3]
IC50 0.07 uM [3]
Inhibition at 10 pM 96.6% inhibition of PKL activity  [3]
Solubility Soluble in DMSO [4]

Signaling Pathways
PKL in Hepatic Glucose and Lipid Metabolism

The following diagram illustrates the central role of Pyruvate Kinase L-isoform (PKL) in hepatic
glucose metabolism and its link to lipid metabolism. PKL is a key regulatory point in glycolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12385411#how-to-use-pkl-in-1-in-cultured-liver-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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